5-Ethyl-2-methylphenyl 2-methoxybenzoate
Description
5-Ethyl-2-methylphenyl 2-methoxybenzoate is a benzoate ester characterized by a 2-methoxybenzoate backbone substituted with ethyl and methyl groups on the phenyl ring. Benzoate esters are widely used in pharmaceuticals, fragrances, and polymer industries due to their stability and tunable reactivity .
Properties
Molecular Formula |
C17H18O3 |
|---|---|
Molecular Weight |
270.32 g/mol |
IUPAC Name |
(5-ethyl-2-methylphenyl) 2-methoxybenzoate |
InChI |
InChI=1S/C17H18O3/c1-4-13-10-9-12(2)16(11-13)20-17(18)14-7-5-6-8-15(14)19-3/h5-11H,4H2,1-3H3 |
InChI Key |
DNHFESBFXPVLBX-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=CC=C2OC |
Canonical SMILES |
CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=CC=C2OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Volatility: Methyl 2-methoxybenzoate shows non-significant emission rate changes over time, unlike esters like benzyl butyrate .
- Thermal Decomposition : Metal complexes of 2-methoxybenzoate decompose in distinct steps, influenced by hydration and ligand bonding .
- Synthetic Flexibility : Substituent position (ortho vs. meta) drastically alters reactivity and applications, as seen in methyl 3-methoxybenzoate vs. methyl 2-methoxybenzoate .
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